Cas no 2098135-51-2 (1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2098135-51-2
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5724593
• PubChem ID: 121213265
• Update Time: 2025-06-23

1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2098135-51-2
• F2198-4705
• 1-(2-fluoroethyl)-3-phenylpyrazole-4-carboxylic acid
• 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid
• AKOS026723727
• starbld0036381

• Inchi： 1S/C12H11FN2O2/c13-6-7-15-8-10(12(16)17)11(14-15)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,16,17)
• InChI Key： BBGIFTULIXNWJX-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C(=O)O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid

1-(2-Fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2098135-51-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of a fluorinated ethyl group and a phenyl substituent introduces unique electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The pyrazole ring serves as a versatile scaffold, allowing for the attachment of various functional groups that can modulate biological activity. In the case of 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid, the carboxylic acid group at position 4 provides an additional site for functionalization, enabling the creation of bioisosteres or prodrugs with improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have employed various methods, including cyclization reactions and condensation techniques, to construct the pyrazole ring. The introduction of the fluoroethyl group at position 1 and the phenyl group at position 3 requires precise control over reaction conditions to ensure regioselectivity and yield. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of these processes.

In terms of biological activity, 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with fungal pathogens has been investigated, revealing moderate antifungal activity that could be further optimized through structural modifications.

The fluorinated ethyl group in this compound plays a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve drug absorption, which are critical factors in drug design. Recent research has also explored the use of fluorinated compounds in overcoming multidrug resistance in cancer cells, offering new avenues for therapeutic intervention.

In conclusion, 1-(2-fluoroethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid represents a valuable addition to the arsenal of pyrazole derivatives with potential applications in pharmaceuticals and beyond. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a promising candidate for further exploration in both academic and industrial settings.